C.I. Acid Orange 20 C.I. Acid Orange 20 C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
Brand Name: Vulcanchem
CAS No.: 523-44-4
VCID: VC0523685
InChI: InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1
SMILES: C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Molecular Formula: C16H11N2NaO4S
Molecular Weight: 350.32

C.I. Acid Orange 20

CAS No.: 523-44-4

Inhibitors

VCID: VC0523685

Molecular Formula: C16H11N2NaO4S

Molecular Weight: 350.32

Purity: purity unknown.

C.I. Acid Orange 20 - 523-44-4

CAS No. 523-44-4
Product Name C.I. Acid Orange 20
Molecular Formula C16H11N2NaO4S
Molecular Weight 350.32
IUPAC Name sodium;4-[(4-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate
Standard InChI InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1
Standard InChIKey AZLXCBPKSXFMET-ZAGWXBKKSA-M
SMILES C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Appearance Solid powder
Description C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
Purity purity unknown.
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms C.I. Acid Orange 20; Japan Orange 402; Java Orange I; Nankai Acid Orange I; Orange I, sodium salt; Tertracid Orange I; Yellow 404; Tropaeolin 000 No. 1
Reference 1: Huang Y, Yang F, Ai L, Feng M, Wang C, Wang Z, Liu J. On the kinetics of organic pollutant degradation with Co(2+)/peroxymonosulfate process: When ammonium meets chloride. Chemosphere. 2017 Jul;179:331-336. doi: 10.1016/j.chemosphere.2017.03.110. Epub 2017 Mar 30. PubMed PMID: 28376396.
2: Li T, Wang T, Qu G, Liang D, Hu S. Synthesis and photocatalytic performance of reduced graphene oxide-TiO(2) nanocomposites for orange II degradation under UV light irradiation. Environ Sci Pollut Res Int. 2017 May;24(13):12416-12425. doi: 10.1007/s11356-017-8927-3. Epub 2017 Mar 30. PubMed PMID: 28361396.
3: Li J, Hussain A, Li D, Yang M, Xu S. Catalytic performance of graphene-bimetallic composite for heterogeneous oxidation of acid orange 7 from aqueous solution. Environ Sci Pollut Res Int. 2017 Mar;24(8):7264-7273. doi: 10.1007/s11356-017-8379-9. Epub 2017 Jan 18. PubMed PMID: 28101711.
4: Jung KW, Choi BH, Jeong TU, Ahn KH. Facile synthesis of magnetic biochar/Fe3O4 nanocomposites using electro-magnetization technique and its application on the removal of acid orange 7 from aqueous media. Bioresour Technol. 2016 Nov;220:672-676. doi: 10.1016/j.biortech.2016.09.035. Epub 2016 Sep 10. PubMed PMID: 27638463.
5: Lian F, Cui G, Liu Z, Duo L, Zhang G, Xing B. One-step synthesis of a novel N-doped microporous biochar derived from crop straws with high dye adsorption capacity. J Environ Manage. 2016 Jul 1;176:61-8. doi: 10.1016/j.jenvman.2016.03.043. Epub 2016 Mar 31. PubMed PMID: 27039365.
6: Wu P, Wu J, Gao SX, Sun C, Jiang ZF. [Efficient Photolysis of Acid Orange 7 Using Low-frequency Electrodeless Lamp]. Huan Jing Ke Xue. 2015 Jun;36(6):2147-53. Chinese. PubMed PMID: 26387319.
7: Li H, Li Y, Xiang L, Huang Q, Qiu J, Zhang H, Sivaiah MV, Baron F, Barrault J, Petit S, Valange S. Heterogeneous photo-Fenton decolorization of Orange II over Al-pillared Fe-smectite: response surface approach, degradation pathway, and toxicity evaluation. J Hazard Mater. 2015 Apr 28;287:32-41. doi: 10.1016/j.jhazmat.2015.01.023. Epub 2015 Jan 8. PubMed PMID: 25621831.
8: Lim CK, Bay HH, Neoh CH, Aris A, Abdul Majid Z, Ibrahim Z. Application of zeolite-activated carbon macrocomposite for the adsorption of Acid Orange 7: isotherm, kinetic and thermodynamic studies. Environ Sci Pollut Res Int. 2013 Oct;20(10):7243-55. doi: 10.1007/s11356-013-1725-7. Epub 2013 May 8. PubMed PMID: 23653315.
9: Behnajady MA, Eskandarloo H. Characterization and photocatalytic activity of Ag-Cu/TiO2 nanoparticles prepared by sol-gel method. J Nanosci Nanotechnol. 2013 Jan;13(1):548-53. PubMed PMID: 23646771.
10: Wang X, Xiong Y, Xie T, Sharma VK, Tu Y, Yang J, Tian S, He C. Separation and determination of degradation products of acid orange 7 by capillary electrophoresis/capacitively coupled contactless conductivity detector. Talanta. 2013 Jul 15;111:54-61. doi: 10.1016/j.talanta.2013.03.032. Epub 2013 Mar 22. PubMed PMID: 23622525.
11: Lim CK, Bay HH, Aris A, Abdul Majid Z, Ibrahim Z. Biosorption and biodegradation of Acid Orange 7 by Enterococcus faecalis strain ZL: optimization by response surface methodological approach. Environ Sci Pollut Res Int. 2013 Jul;20(7):5056-66. doi: 10.1007/s11356-013-1476-5. Epub 2013 Jan 20. PubMed PMID: 23334551.
12: Jain R, Sharma P, Sikarwar S. Kinetics and isotherm analysis of Tropaeoline 000 adsorption onto unsaturated polyester resin (UPR): a non-carbon adsorbent. Environ Sci Pollut Res Int. 2013 Mar;20(3):1493-502. doi: 10.1007/s11356-012-0994-x. Epub 2012 Jun 12. PubMed PMID: 22689095.
13: Wu Y, Hu Y, Xie Z, Feng S, Li B, Mi X. Characterization of biosorption process of acid orange 7 on waste brewery's yeast. Appl Biochem Biotechnol. 2011 Apr;163(7):882-94. doi: 10.1007/s12010-010-9092-z. Epub 2010 Sep 19. PubMed PMID: 20853160.
14: Chen XY, Wang WP, Zhu FX, Hong CL, Xue ZY. [Study on the degradation of AO7 by UV/K2S2O8, system: kinetics and pathways]. Huan Jing Ke Xue. 2010 Jul;31(7):1533-7. Chinese. PubMed PMID: 20825022.
15: Zhu X, Zhang J, Chen F. Hydrothermal synthesis of nanostructures Bi12TiO20 and their photocatalytic activity on acid orange 7 under visible light. Chemosphere. 2010 Mar;78(11):1350-5. doi: 10.1016/j.chemosphere.2010.01.002. Epub 2010 Feb 8. PubMed PMID: 20116829.
16: Manzano MA, Riaza A, Quiroga JM, Kiwi J. Optimization of the solution parameters during the degradation of Orange II in a photo-reactor mediated by Fe-Nafion membranes. Water Sci Technol. 2009;60(4):833-40. doi: 10.2166/wst.2009.406. PubMed PMID: 19700821.
17: Li G, Wong KH, Zhang X, Hu C, Yu JC, Chan RC, Wong PK. Degradation of Acid Orange 7 using magnetic AgBr under visible light: the roles of oxidizing species. Chemosphere. 2009 Aug;76(9):1185-91. doi: 10.1016/j.chemosphere.2009.06.027. Epub 2009 Jul 10. PubMed PMID: 19596389.
18: Silva AC, Pic JS, Sant'Anna GL Jr, Dezotti M. Ozonation of azo dyes (Orange II and Acid Red 27) in saline media. J Hazard Mater. 2009 Sep 30;169(1-3):965-71. doi: 10.1016/j.jhazmat.2009.04.051. Epub 2009 Apr 19. PubMed PMID: 19443113.
19: Pourreza N, Zareian M. Determination of Orange II in food samples after cloud point extraction using mixed micelles. J Hazard Mater. 2009 Jun 15;165(1-3):1124-7. doi: 10.1016/j.jhazmat.2008.10.132. Epub 2008 Nov 14. PubMed PMID: 19111980.
20: Ong S, Toorisaka E, Hirata M, Hano T. Combination of adsorption and biodegradation processes for textile effluent treatment using a granular activated carbon-biofilm configured packed column system. J Environ Sci (China). 2008;20(8):952-6. PubMed PMID: 18817074.
PubChem Compound 135513128
Last Modified Nov 11 2021
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